Cas no 17648-92-9 (Benzenesulfonamide,4-bromo-N-(4-nitrophenyl)-)

• Product Name: Benzenesulfonamide,4-bromo-N-(4-nitrophenyl)-
• CAS No: 17648-92-9
• MF: C₁₂H₉BrN₂O₄S
• MW: 357.179860830307
• CID: 232577
• PubChem ID: 242269
• Update Time: 2025-04-19

Benzenesulfonamide,4-bromo-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-bromo-N-(4-nitrophenyl)-
• 4-bromo-N-(4-nitrophenyl)benzenesulfonamide
• 4-Brom-benzolsulfonsaeure-(4-nitro-anilid)
• 4-bromo-benzenesulfonic acid-(4-nitro-anilide)
• AC1L6955
• AC1Q6TUY
• Ambcb5260067
• AR-1G1293
• NSC50724
• E83762
• Cambridge id 5260067
• DTXSID60287375
• 17648-92-9
• Benzenesulfonamide, 4-bromo-N-(4-nitrophenyl)-
• SR-01000201656-1
• CS-0268456
• AKOS001010479
• Z31217841
• NSC-50724
• SR-01000201656
• 4-Bromo-N-(4-nitro-phenyl)-benzenesulfonamide

• MDL： MFCD00426430
• Inchi： 1S/C12H9BrN2O4S/c13-9-1-7-12(8-2-9)20(18,19)14-10-3-5-11(6-4-10)15(16)17/h1-8,14H
• InChI Key： BWLFUNQQASJFCD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 355.94667
• Monoisotopic Mass: 355.94664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31
• LogP: 4.83510